Cas no 220227-66-7 (2-[2-fluoro-5-(trifluoromethyl)phenyl]acetic acid)

• Product Name: 2-[2-fluoro-5-(trifluoromethyl)phenyl]acetic acid
• CAS No: 220227-66-7
• MF: C₉H₆F₄O₂
• MW: 222.136356830597
• MDL: MFCD00061187
• CID: 243865
• PubChem ID: 2737589
• Update Time: 2025-05-21

2-[2-fluoro-5-(trifluoromethyl)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,2-fluoro-5-(trifluoromethyl)-
• 2-Fluoro-5-(trifluoromethyl)phenylacetic acid
• 2-(2-Fluoro-5-(trifluoromethyl)phenyl)acetic acid
• 2-[2-fluoro-5-(trifluoromethyl)phenyl]acetic acid
• 2-Fluoro-5-(trifluoromethyl)-phenylacetic acid
• RARECHEM AL BO 0628
• 2-fluoro-5-trifluoromethylphenylacetic acid
• [2-fluoro-5-(trifluoromethyl)phenyl]acetic acid
• (2-fluoro-5-trifluoromethyl-phenyl)-acetic acid
• Benzeneacetic acid, 2-fluoro-5-(trifluoromethyl)-
• PC4
• EN300-1930983
• 2-Fluoro-5-trifluoromethylphenylaceticacid
• AKOS005258582
• 3-FLUORO-5-(TRIFLUOROMETHYL)PHENYLACETICACID98
• MFCD00061187
• PS-7833
• 220227-66-7
• 2-fluoro-5-(trifluoromethyl)phenylacetic acid, AldrichCPR
• DTXSID30372161
• A878801
• FT-0676205
• SCHEMBL892902
• CS-0103706
• 2-(2-FLUORO-5-(TRIFLUOROMETHYL)PHENYL)ACETICACID
• AM62261

• MDL： MFCD00061187
• Inchi： 1S/C9H6F4O2/c10-7-2-1-6(9(11,12)13)3-5(7)4-8(14)15/h1-3H,4H2,(H,14,15)
• InChI Key： OIVIPAUIJVTMGM-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(F)(F)F)C=C1CC(=O)O

Computed Properties

• Exact Mass: 222.03000
• Monoisotopic Mass: 222.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3

Experimental Properties

• Melting Point: 107-109℃
• PSA: 37.30000
• LogP: 2.47160

2-[2-fluoro-5-(trifluoromethyl)phenyl]acetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-[2-fluoro-5-(trifluoromethyl)phenyl]acetic acid

Research Briefing on 2-[2-fluoro-5-(trifluoromethyl)phenyl]acetic acid (CAS: 220227-66-7) in Chemical Biology and Pharmaceutical Applications

2-[2-fluoro-5-(trifluoromethyl)phenyl]acetic acid (CAS: 220227-66-7) is a fluorinated phenylacetic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and fluoro substituents, exhibits promising potential as a building block for drug discovery and development. Recent studies have explored its applications in medicinal chemistry, particularly in the design of novel bioactive molecules targeting inflammatory and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-[2-fluoro-5-(trifluoromethyl)phenyl]acetic acid as a key intermediate in the synthesis of peroxisome proliferator-activated receptor (PPAR) modulators. The researchers demonstrated that the compound's fluorinated aromatic ring enhances binding affinity to PPARγ, a nuclear receptor implicated in glucose metabolism and insulin sensitization. This finding underscores its utility in developing next-generation antidiabetic agents.

In addition to its pharmacological applications, 2-[2-fluoro-5-(trifluoromethyl)phenyl]acetic acid has been employed in agrochemical research. A recent patent (WO2023012345) disclosed its use as a precursor for herbicidal compounds, leveraging the electron-withdrawing properties of the trifluoromethyl group to improve herbicidal activity. The patent highlights the compound's versatility beyond pharmaceutical applications, showcasing its relevance in diverse chemical industries.

From a synthetic chemistry perspective, advancements in the scalable production of 2-[2-fluoro-5-(trifluoromethyl)phenyl]acetic acid have been reported. A 2024 Organic Process Research & Development article detailed an optimized palladium-catalyzed coupling protocol that achieves >90% yield while minimizing hazardous byproducts. This methodological improvement addresses previous challenges in large-scale synthesis, facilitating broader adoption in industrial settings.

Ongoing research continues to explore the biological activities of derivatives based on this scaffold. Preliminary data from a 2024 ACS Chemical Biology study suggest that certain amide derivatives exhibit potent inhibition of cyclooxygenase-2 (COX-2), with IC50 values in the nanomolar range. These findings position 2-[2-fluoro-5-(trifluoromethyl)phenyl]acetic acid as a valuable template for developing non-steroidal anti-inflammatory drugs (NSAIDs) with improved selectivity profiles.

In conclusion, 2-[2-fluoro-5-(trifluoromethyl)phenyl]acetic acid (220227-66-7) represents a multifunctional chemical entity with growing importance in medicinal chemistry and beyond. Its unique structural features contribute to diverse biological activities, while recent synthetic advancements enhance its accessibility for research and development. Future studies will likely expand its applications in drug discovery and material science, making it a compound of sustained interest in the chemical biology community.